Cas no 900939-58-4 (4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide)

• Product Name: 4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide
• CAS No: 900939-58-4
• MF: C₁₃H₉Cl₃N₄O₄S₂
• MW: 455.723956823349
• MDL: MFCD04154191
• CID: 5014863
• Update Time: 2026-02-27

4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 4-(4-NITROPHENYL)-1-((2,4,5-TRICHLOROPHENYL)SULFONYL)THIOSEMICARBAZIDE
• 1-(4-nitrophenyl)-3-(2,4,5-trichlorobenzenesulfonamido)thiourea
• 4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide

• MDL： MFCD04154191
• Inchi： 1S/C13H9Cl3N4O4S2/c14-9-5-11(16)12(6-10(9)15)26(23,24)19-18-13(25)17-7-1-3-8(4-2-7)20(21)22/h1-6,19H,(H2,17,18,25)
• InChI Key： SIDWBDKOGMXUER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(NNC(NC1C=CC(=CC=1)[N+](=O)[O-])=S)(=O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 620
• XLogP3: 4.1
• Topological Polar Surface Area: 157

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide

Introduction to 4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide (CAS No. 900939-58-4) and Its Emerging Applications in Chemical Biology

The compound 4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide, identified by the CAS number 900939-58-4, represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities, which have been extensively explored in recent years. The presence of both nitro and chloro substituents in its aromatic rings, coupled with the thiosemicarbazide moiety, endows it with a diverse spectrum of interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives as key pharmacophores in drug discovery. The sulfonyl group in this compound not only enhances its solubility and bioavailability but also facilitates hydrogen bonding interactions with biological receptors. Moreover, the thiosemicarbazide moiety has been shown to exhibit potent antimicrobial and anti-inflammatory properties, making it a valuable scaffold for developing novel therapeutic agents. The combination of these structural elements in 4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide suggests a multifaceted pharmacological profile that warrants further investigation.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Studies have demonstrated that sulfonamide derivatives can act as inhibitors of various enzymes by competing with natural substrates for binding sites. In particular, the nitro group in the 4-position of the phenyl ring may participate in redox reactions, suggesting possible applications in targeting enzymes involved in oxidative stress pathways. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative damage plays a pivotal role in disease progression.

Additionally, the chloro substituents at the 2, 4, and 5 positions of the phenyl ring contribute to the compound's lipophilicity, which is often a critical factor in drug efficacy. By optimizing these substituents, researchers can fine-tune the compound's pharmacokinetic properties to enhance its bioavailability and target specificity. This has been a focus of recent studies aimed at developing more effective small-molecule drugs.

In vitro studies have revealed that 4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide exhibits notable activity against certain cancer cell lines. The compound has been shown to induce apoptosis and inhibit proliferation by disrupting critical signaling pathways involved in tumor growth. Specifically, it has demonstrated efficacy against both estrogen receptor-positive and -negative breast cancer cell lines, suggesting its potential as a broad-spectrum anticancer agent. These findings are particularly promising given the increasing need for therapies that can target multiple cancer subtypes.

The structural complexity of this compound also makes it an attractive candidate for further derivatization and optimization. By modifying either the nitro group or the sulfonyl-thiosemicarbazide moiety, researchers can explore new chemical space and potentially uncover even more potent biological activities. For instance, replacing the nitro group with an amino group could alter its redox properties while retaining its inhibitory effects on target enzymes.

Another area of interest is the compound's potential as an immunomodulator. Emerging evidence suggests that sulfonamide derivatives can influence immune cell function by interacting with receptors such as Toll-like receptors (TLRs). The presence of both hydrophilic and hydrophobic regions in 4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide may enable it to engage with multiple immune pathways simultaneously. This capability could be exploited to develop novel immunotherapies for conditions such as autoimmune diseases or chronic infections.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing its complex framework efficiently. These synthetic strategies not only facilitate large-scale production but also allow for easy modification of key functional groups.

From a computational chemistry perspective, 4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide has been subjected to molecular docking studies to predict its binding interactions with biological targets. These simulations have provided valuable insights into how different parts of the molecule interact with receptor sites at an atomic level. Such information is crucial for designing next-generation analogs with improved potency and selectivity.

The environmental impact of this compound during its synthesis and application is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation while maintaining high efficiency. For instance, catalytic hydrogenation has been explored as an alternative to traditional oxidation methods for introducing functional groups into aromatic rings.

In conclusion, 4-(4-Nitrophenyl)-1-((2,4,5-trichlorophenyl)sulfonyl)thiosemicarbazide (CAS No., 900939-58-4) represents a structurally unique entity with significant potential across multiple therapeutic areas including oncology, immunomodulation, and enzyme inhibition. Its distinctive combination of functional groups offers opportunities for further exploration through both experimental synthesis and computational modeling techniques